Cas no 81882-47-5 (Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-)

81882-47-5 structure
Product name:Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-
CAS No:81882-47-5
MF:C23H38O3
MW:362.54602766037
CID:4201946
Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)- Chemical and Physical Properties
Names and Identifiers
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- Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)-
- Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3β,5β,20S)- (9CI)
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- Inchi: 1S/C23H38O3/c1-14(21(25)26-4)18-7-8-19-17-6-5-15-13-16(24)9-11-22(15,2)20(17)10-12-23(18,19)3/h14-20,24H,5-13H2,1-4H3/t14-,15+,16-,17-,18+,19-,20-,22-,23+/m0/s1
- InChI Key: PWDNBUZSKOZXCR-PTYKPTFMSA-N
- SMILES: [C@@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](C(OC)=O)C)CC3)CC2
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Melting Point: 151-152.5 °C
- Boiling Point: 448.2±18.0 °C(Predicted)
- pka: 15.13±0.70(Predicted)
Pregnane-20-carboxylic acid, 3-hydroxy-, methyl ester, (3b,5b,20S)- Related Literature
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Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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4. Book reviews
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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